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Introduction

AWO01178 is a high-sensitivity and specificity probe designed for the detection of target nucleic
acid sequences within fixed cells and tissues. This probe is optimized for in situ hybridization
(ISH) applications, enabling the precise localization and visualization of specific DNA or RNA
sequences. These application notes provide detailed protocols and performance data to assist
researchers in successfully implementing AW01178 in their experiments. In situ hybridization is
a powerful technique for localizing specific nucleic acid sequences within the cellular context of
tissues or cytological preparations.[1]

Principle of In Situ Hybridization

The fundamental principle of in situ hybridization (ISH) is the hybridization of a labeled nucleic
acid probe to its complementary target sequence within a cell or tissue.[2] This technique
allows for the visualization of gene expression, localization of viral DNA/RNA, and detection of
chromosomal abnormalities.[2] The process involves several key steps: sample preparation,
probe labeling and hybridization, post-hybridization washes, and signal detection.[2]

Quantitative Data

The performance of the AW01178 probe has been validated across various tissue types. The
following tables summarize the key performance metrics.
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Table 1: AW01178 Probe Performance Characteristics

Parameter Value

Probe Type Single-stranded DNA

Label Biotin

Hybridization Temperature 58°C

Recommended Tissue Type Formalin-Fixed Paraffin-Embedded (FFPE)
Optimal Probe Concentration 5 ng/uL

Table 2: Performance Comparison of AW01178 with Other ISH Probes

Feature AW01178 Competitor A Competitor B
Signal-to-Noise Ratio 4.8 3.5 4.2
Hybridization Time 2 hours 4 hours 3 hours
Specificity >98% 95% 97%
Sensitivity 1-2 copies/cell 3-5 copies/cell 2-4 copies/cell

Experimental Protocols

This section provides a detailed protocol for the use of the AW01178 probe on formalin-fixed,
paraffin-embedded (FFPE) tissue sections.

I. Sample Preparation

Proper sample preparation is crucial for successful in situ hybridization. Tissues should be fixed
and processed promptly to preserve nucleic acid integrity and tissue morphology.[3]

o Deparaffinization and Rehydration:

o Immerse slides in three changes of xylene for 5 minutes each.
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o Rehydrate the sections through a graded series of ethanol: 100% (2 changes, 3 minutes
each), 95% (2 minutes), 70% (2 minutes), and 50% (2 minutes).

o Rinse with deionized water for 5 minutes.

e Pretreatment:

o Immerse slides in a pre-warmed target retrieval solution (e.qg., citrate buffer, pH 6.0) at 95-
100°C for 20-30 minutes.

o Allow slides to cool to room temperature (approximately 20 minutes).
o Rinse with deionized water.

o Digest with a protease (e.g., pepsin or proteinase K) at 37°C for 10-15 minutes to improve
probe penetration.[3] The optimal digestion time may vary depending on the tissue type
and fixation.

o Rinse with deionized water and dehydrate through a graded ethanol series, then air dry.

Il. Hybridization

e Probe Preparation:

o Dilute the AW01178 probe to the recommended concentration (5 ng/uL) in a hybridization
buffer.

o Denature the probe by heating at 95°C for 5-10 minutes, then immediately place on ice to
prevent re-annealing.[3][4]

o Hybridization:
o Apply the denatured probe solution to the tissue section.
o Cover with a coverslip to ensure even distribution and prevent evaporation.

o Incubate in a humidified hybridization chamber at 58°C for 2 hours.
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lll. Post-Hybridization Washes

Stringent washes are necessary to remove non-specifically bound probes.[3]
o Carefully remove the coverslips.

e Wash the slides in a stringent wash buffer (e.g., 0.5x SSC) at a temperature close to the
hybridization temperature for 10 minutes.

o Perform two additional washes in a less stringent buffer (e.g., 2x SSC) at room temperature
for 5 minutes each.

IV. Signhal Detection

The detection method will depend on the label incorporated into the probe. For the biotin-
labeled AW01178 probe, a common method is chromogenic detection.

» Blocking:

o Incubate the slides in a blocking solution (e.g., 3% hydrogen peroxide) to quench

endogenous peroxidase activity.
o Rinse with wash buffer.

o Incubate with a non-specific blocking agent (e.g., normal serum) to reduce background

staining.
e Detection:
o Apply a streptavidin-horseradish peroxidase (HRP) conjugate and incubate.
o Rinse with wash buffer.

o Apply a chromogenic substrate (e.g., DAB) and incubate until the desired color intensity is

reached.
o Stop the reaction by rinsing with deionized water.

o Counterstaining and Mounting:
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o Counterstain with a suitable nuclear stain (e.g., hematoxylin).
o Dehydrate the slides through a graded ethanol series and clear in xylene.
o Mount with a permanent mounting medium.

Visualizations
In Situ Hybridization Workflow

Click to download full resolution via product page

Caption: A diagram illustrating the major steps of the in situ hybridization workflow.

Hypothetical Sighaling Pathway Investigated by
AWO01178
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Caption: A hypothetical signaling pathway leading to the transcription of a target mRNA
detected by the AW01178 probe.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact
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